Cas no 230617-81-9 (5-(chloromethyl)pyridin-2-amine)

5-(Chloromethyl)pyridin-2-amine is a versatile pyridine derivative featuring both an amine and a chloromethyl functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The chloromethyl group enables further functionalization through nucleophilic substitution, while the amine group offers opportunities for condensation or complexation reactions. This compound is particularly useful in the development of bioactive molecules, including ligands and heterocyclic compounds. Its stable structure and reactivity under controlled conditions make it suitable for precision chemical transformations. Proper handling is required due to its potential sensitivity to moisture and reactive nature.
5-(chloromethyl)pyridin-2-amine structure
230617-81-9 structure
Product Name:5-(chloromethyl)pyridin-2-amine
CAS No:230617-81-9
MF:C6H7ClN2
MW:142.586179971695
CID:1019704
PubChem ID:21698280
Update Time:2025-05-27

5-(chloromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,5-(chloromethyl)-(9CI)
    • 5-(chloromethyl)pyridin-2-amine
    • 2-amino-5-pyridylmethyl chloride
    • 5-CHLOROMETHYL-PYRIDIN-2-YLAMINE
    • 5-chloromethylpyridin-2-ylamine hydrochloride
    • 5-(CHLOROMETHYL)-2-PYRIDINAMINE
    • A849340
    • OWWSKDLSOLPVCZ-UHFFFAOYSA-N
    • EN300-396047
    • SCHEMBL4091964
    • AKOS006304129
    • 230617-81-9
    • DB-270977
    • AB59930
    • 2-PYRIDINAMINE, 5-(CHLOROMETHYL)-
    • Inchi: 1S/C6H7ClN2/c7-3-5-1-2-6(8)9-4-5/h1-2,4H,3H2,(H2,8,9)
    • InChI Key: OWWSKDLSOLPVCZ-UHFFFAOYSA-N
    • SMILES: ClCC1C=NC(=CC=1)N

Computed Properties

  • Exact Mass: 142.03000
  • Monoisotopic Mass: 142.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91000
  • LogP: 1.98380

5-(chloromethyl)pyridin-2-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B424028-10mg
5-(chloromethyl)pyridin-2-amine
230617-81-9
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65.00 2021-08-17
TRC
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240.00 2021-08-17
eNovation Chemicals LLC
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$1185 2024-07-28
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Enamine
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